Cas no 18804-37-0 (2-Heptanone, 7-fluoro-)

• Product Name: 2-Heptanone, 7-fluoro-
• CAS No: 18804-37-0
• MF: C₇H₁₃FO
• MW: 132.175925970078
• CID: 1383368
• PubChem ID: 85718764
• Update Time: 2025-04-20

2-Heptanone, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 7-fluoro-
• SCHEMBL15018396
• 18804-37-0
• DTXSID601315296
• 7-Fluoro-2-heptanone

• Inchi： 1S/C7H13FO/c1-7(9)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： GHEQTZXJQGBNNT-UHFFFAOYSA-N
• SMILES： FCCCCCC(C)=O

Computed Properties

• Exact Mass: 132.095043196g/mol
• Monoisotopic Mass: 132.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų